2,2-Dimethyl-3-oxobutyl 4-methylbenzene-1-sulfonate

• CAS No.: 24706-89-6
• Molecular Formula: C13H18O4S
• Molecular Weight: 270.35 g/mol
• IUPAC Name: (2,2-dimethyl-3-oxobutyl) 4-methylbenzenesulfonate
• InChI: InChI=1S/C13H18O4S/c1-10-5-7-12(8-6-10)18(15,16)17-9-13(3,4)11(2)14/h5-8H,9H2,1-4H3
• InChI Key: MBHAECOJQDURCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCC(C)(C)C(=O)C

Description

2,2-Dimethyl-3-oxobutyl 4-methylbenzene-1-sulfonate is a useful research compound. Its molecular formula is C13H18O4S and its molecular weight is 270.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

47.6 g (0.25 mol) of 4-toluenesulphonyl chloride were dissolved in 100 ml of chloroform, 35 g (0.3 mol) of 2,2-dimethyl-1-hydroxy-butan-3-one were added, and 40 ml (0.5 mol) of pyridine were added dropwise at 0° to 50° C. The reaction mixture was subsequently stirred at room temperature for 15 hours and poured on to 200 g of ice and 70 ml of concentrated hydrochloric acid and the organic phase was separated off, rinsed three times with 200 ml of water each time, dried over sodium sulphate and concentrated. The residue was taken up in 100 ml of petroleum ether, whereupon the end product crystallized out. 46 g (71% of theory) of 2,2-dimethyl-1-tosyloxy-butan-3-one were obtained as colorless crystals of melting point 49° to 52° C. ##STR815##